1,1-Difluoro-2-isothiocyanatoethane

• IUPAC Name: 1,1-difluoro-2-isothiocyanatoethane
• InChI: InChI=1S/C3H3F2NS/c4-3(5)1-6-2-7/h3H,1H2
• InChI Key: QSYFXGFOOGXXBK-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)F)N=C=S
• Molecular Formula: C3H3F2NS
• Molecular Weight: 123.13 g/mol
• CAS No.: 675-37-6

Description

1,1-Difluoro-2-isothiocyanatoethane is a chemical compound with the CAS Number: 675-37-6. It has a molecular weight of 123.13. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H3F2NS/c4-3(5)1-6-2-7/h3H,1H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 123.13. The InChI code for this compound is 1S/C3H3F2NS/c4-3(5)1-6-2-7/h3H,1H2.

Scientific Research Applications

Molecular Structure and Spectroscopy

• NMR Spectroscopy of Difluoro Paracyclophanes : A study on the NMR spectroscopy of difluoro paracyclophanes provides insights into the molecular structure and electronic interactions of fluorinated cyclic compounds. This research might be relevant for understanding the structural aspects of similar fluorinated chemicals, including 1,1-Difluoro-2-isothiocyanatoethane derivatives (Ernst & Ibrom, 1997).

Chemical Reactions and Mechanisms

• Electrophilic Trifluoromethylthiolating Reagents : The development of new electrophilic trifluoromethylthiolating reagents for the late-stage functionalization of drug molecules showcases the significance of fluorine's electronegativity and small atomic radius in pharmaceutical sciences. This research could be indicative of the roles fluorinated reagents, potentially including those related to this compound, play in medicinal chemistry (Shao et al., 2015).

Material Science and Engineering

• Fluorinated Polyimides : Research into fluorinated polyimides, which are synthesized from multitrifluoromethyl-substituted aromatic diamines, reveals their excellent thermal stability, mechanical properties, and optical transparency. These findings underscore the potential of fluorinated compounds in the development of advanced materials with low dielectric constants and high transparency (Tao et al., 2009).

Environmental and Health Perspectives

• Polyfluoroalkyl Chemicals in the U.S. Population : A study assessing exposure to polyfluoroalkyl chemicals (PFCs) in the general U.S. population highlights the widespread presence and potential health implications of these substances. This research contextually emphasizes the environmental and health considerations relevant to the production and use of fluorinated compounds, including this compound-related chemicals (Calafat et al., 2007).